Cas no 2503202-03-5 (4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one)

• Product Name: 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one
• CAS No: 2503202-03-5
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD32860029
• CID: 5670879
• PubChem ID: 69175038
• Update Time: 2025-06-07

4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2503202-03-5
• EN300-27143247
• Z4622536455
• 4-chloro-1,2-dihydro-1,6-naphthyridin-2-one
• SCHEMBL4753109
• 1,6-Naphthyridin-2(1H)-one, 4-chloro-
• 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one

• MDL： MFCD32860029
• Inchi： 1S/C8H5ClN2O/c9-6-3-8(12)11-7-1-2-10-4-5(6)7/h1-4H,(H,11,12)
• InChI Key： DNJRYSDBTWPGMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC2C=CN=CC=21)=O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 407.7±45.0 °C(Predicted)
• pka: 9?+-.0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one

Introduction to 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one (CAS No. 2503202-03-5)

4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a naphthyridine core with a chloro substituent and a hydroxyl group at the 2-position, makes it a versatile scaffold for the development of bioactive molecules. The compound’s CAS number, 2503202-03-5, provides a unique identifier that ensures precise referencing in scientific literature and industrial applications.

The naphthyridine scaffold is a privileged structure in drug discovery due to its ability to engage with various biological targets. Specifically, 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one has shown promise as a precursor in the synthesis of molecules targeting neurological and cardiovascular diseases. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, the chloro substituent at the 4-position of the naphthyridine ring plays a crucial role in influencing the electronic properties and metabolic stability of derived compounds. This feature allows chemists to fine-tune the pharmacokinetic profile of analogs derived from 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one. Additionally, the presence of the hydroxyl group at the 2-position provides a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one by leveraging machine learning models to predict binding affinities and optimize pharmacological properties. These computational approaches have accelerated the discovery process, allowing researchers to identify lead compounds more efficiently. For instance, virtual screening has been employed to identify potential inhibitors of kinases and other enzymes relevant to cancer therapy.

The synthesis of 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one typically involves multi-step organic reactions that highlight the compound’s synthetic utility. One common synthetic route involves cyclization reactions followed by chlorination and hydroxylation steps. These methodologies underscore the importance of 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one as a building block in medicinal chemistry. The compound’s robust synthetic framework allows for rapid modification and exploration of structural diversity.

Current research is exploring the therapeutic potential of derivatives of 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Preclinical studies have demonstrated that certain analogs can modulate neurotransmitter systems by interacting with specific receptors or enzymes. The chloro-substituted naphthyridine core appears to enhance binding affinity while maintaining favorable pharmacokinetic properties.

In addition to its applications in central nervous system disorders, 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one has been investigated for its role in anti-inflammatory and anti-microbial therapies. The compound’s ability to interact with inflammatory pathways suggests its potential as an adjuvant in treating chronic inflammatory conditions. Furthermore, its structural features make it amenable to modifications that could enhance its antimicrobial efficacy against resistant bacterial strains.

The growing interest in 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one has spurred collaborations between academic institutions and pharmaceutical companies aiming to develop novel therapeutics. These partnerships leverage expertise in synthetic chemistry, pharmacology, and drug metabolism to accelerate the translation of laboratory findings into clinical candidates. The compound’s versatility as a scaffold continues to drive innovation in drug discovery programs worldwide.

Future directions in research on 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one include exploring its role in modulating immune responses and cancer metabolism. Preliminary data suggest that derivatives of this compound may influence immune checkpoint pathways or alter metabolic fluxes in tumor cells. Such findings could open new avenues for therapeutic intervention in immunotherapy and metabolic targeting strategies.

The regulatory landscape for compounds like 4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one is evolving with advancements in chemical safety and environmental impact assessments. Ensuring compliance with regulatory guidelines is essential as researchers continue to explore its applications. Collaborative efforts between regulatory agencies and industry stakeholders are crucial for streamlining approvals and promoting responsible innovation.

In conclusion,4-Chloro-1,2-dihydro-1,6-naphthyridin-2-one (CAS No. 2503202-03-5) represents a promising scaffold with diverse therapeutic applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders、cardiovascular diseases、and inflammation。As research progresses，the full potential of this compound is expected to be realized，leading to novel treatments that improve patient outcomes worldwide.